N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide
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Description
N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C26H21N5O5 and its molecular weight is 483.484. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
A study explored the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives, including modifications on the pyrimidine ring, to find new anticancer agents. These compounds were tested against 60 cancer cell lines, with one showing appreciable cancer cell growth inhibition against eight cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020).
Crystal Structure and Biological Activity
Another study focused on the synthesis, crystal structure, and biological activity of a related compound. It demonstrated moderate herbicidal and fungicidal activities, providing insight into the compound's potential agricultural applications (霍静倩 et al., 2016).
Radioligand Imaging
Research into 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including DPA-714, a compound designed with a fluorine atom allowing for fluorine-18 labelling, has shown promise for in vivo imaging using positron emission tomography (PET) for selective imaging of the translocator protein (18 kDa) (Dollé et al., 2008).
Coordination Complexes and Antioxidant Activity
A study on pyrazole-acetamide derivatives synthesized two coordination complexes showing significant antioxidant activity. This suggests a potential application in the development of new antioxidant agents (Chkirate et al., 2019).
Chemoselective Acetylation
Research into chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using Novozym 435 as a catalyst provided a new method for synthesizing antimalarial drug intermediates, showcasing the compound's utility in facilitating efficient chemical synthesis processes (Magadum & Yadav, 2018).
properties
IUPAC Name |
N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(2-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21N5O5/c1-34-21-10-5-6-11-22(21)36-16-25(33)28-23-14-19(20-12-7-13-35-20)30-31(23)26-27-18(15-24(32)29-26)17-8-3-2-4-9-17/h2-15H,16H2,1H3,(H,28,33)(H,27,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCFKBGUIAMVCPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C4=CC=CC=C4)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.